Cas no 981-15-7 (ailanthone)
ailanthone structure
Product Name:ailanthone
CAS No:981-15-7
MF:C20H24O7
MW:376.4004
MDL:MFCD32000832
CID:94744
Update Time:2025-11-06
ailanthone Chemical and Physical Properties
Names and Identifiers
-
- Ailanthone
- 13,21-Didehydrochaparrinone
- Picrasa-3,13(21)-diene-2,16-dione,11,20-epoxy-1,11,12-trihydroxy-, (1b,11b,12a)-
- Δ13-Dehydrochaparrinone
- (1β,11β,12α)-11,20-Epoxy-1,11,12-trihydroxypicrasa-3,13(21)-diene-2,16-dione
- [ "" ]
- (1S,4R,5S,17S)-4,5,17-Trihydroxy-14,18-dimethyl-6-methylidene-3,10-dioxapentacyclo[9.8.0.01,7.04,19.
- NSC132792
- 4,5,17-Trihydroxy-14,18-dimethyl-6-methylidene-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-
- ailanthone
-
- MDL： MFCD32000832
- Inchi： 1S/C20H24O7/c1-8-4-12(21)16(24)18(3)10(8)5-13-19-7-26-20(25,17(18)19)15(23)9(2)11(19)6-14(22)27-13/h4,10-11,13,15-17,23-25H,2,5-7H2,1,3H3
- InChI Key： WBBVXGHSWZIJST-UHFFFAOYSA-N
- SMILES： O1C([H])([H])C23C4([H])C([H])([H])C(=O)OC2([H])C([H])([H])C2([H])C(C([H])([H])[H])=C([H])C(C([H])(C2(C([H])([H])[H])C3([H])C1(C([H])(C4=C([H])[H])O[H])O[H])O[H])=O
Computed Properties
- Exact Mass: 376.15200
- Monoisotopic Mass: 376.15220310 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 0
- Complexity: 817
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 113
- Molecular Weight: 376.4
Experimental Properties
- Color/Form: Powder
- Density: 1.47
- PSA: 113.29000
- LogP: 0.08630
ailanthone Security Information
- Hazardous Material transportation number：UN 2811 6.1 / PGI
- RTECS：KT0930000
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
ailanthone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A965383-1mg |
Ailanthone |
981-15-7 | 1mg |
$ 180.00 | 2022-06-07 | ||
| TRC | A965383-2.5mg |
Ailanthone |
981-15-7 | 2.5mg |
$ 375.00 | 2022-06-07 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP0128-20mg |
Ailanthone |
981-15-7 | 98% | 20mg |
$150 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0128-10mg |
Ailanthone |
981-15-7 | 98% | 10mg |
$96 | 2023-09-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A68420-10mg |
Ailanthone |
981-15-7 | 98% | 10mg |
¥916.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A68420-1mg |
Ailanthone |
981-15-7 | 98% | 1mg |
¥716.0 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce47726-5mg |
Ailanthone (Δ13-Dehydrochaparrinone) |
981-15-7 | 98% | 5mg |
￥1158.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce47726-10mg |
Ailanthone (Δ13-Dehydrochaparrinone) |
981-15-7 | 98% | 10mg |
￥2050.00 | 2023-09-08 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TQ0209-2 mg |
Ailanthone |
981-15-7 | 99.71% | 2mg |
￥819.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TQ0209-5 mg |
Ailanthone |
981-15-7 | 99.71% | 5mg |
￥1177.00 | 2022-04-26 |
ailanthone Suppliers
Amadis Chemical Company Limited
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Audited Supplier
(CAS:981-15-7)ailanthone
Order Number:A858582
Stock Status:in Stock
Quantity:10mg/25mg/50mg/100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:13
Price ($):226.0/451.0/727.0/1166.0
Email:sales@amadischem.com
ailanthone Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:981-15-7)ailanthone
Purity:99%/99%/99%/99%
Quantity:10mg/25mg/50mg/100mg
Price ($):226.0/451.0/727.0/1166.0